Cas no 61415-71-2 (9,10-Anthracenedione, 2,3-dimethyl-6-nitro-)

9,10-Anthracenedione, 2,3-dimethyl-6-nitro- structure
61415-71-2 structure
Product Name:9,10-Anthracenedione, 2,3-dimethyl-6-nitro-
CAS No:61415-71-2
MF:C16H11NO4
MW:281.262844324112
CID:480325
PubChem ID:12307088
Update Time:2025-04-19

9,10-Anthracenedione, 2,3-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 2,3-dimethyl-6-nitro-
    • 2,3-dimethyl-6-nitroanthracene-9,10-dione
    • DTXSID40486849
    • 61415-71-2
    • Inchi: 1S/C16H11NO4/c1-8-5-12-13(6-9(8)2)16(19)14-7-10(17(20)21)3-4-11(14)15(12)18/h3-7H,1-2H3
    • InChI Key: ZBDPHYARCLRGLD-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2C(C2C=C(C)C(C)=CC=21)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 281.06883
  • Monoisotopic Mass: 281.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 77.28
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.